Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate

• Molecular Formula: C26H25FN2O4S
• Molecular Weight: 480.6 g/mol
• IUPAC Name: ethyl 4-[[2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C26H25FN2O4S/c1-3-33-26(32)16-9-11-17(12-10-16)28-24(31)22-19-13-8-15(2)14-21(19)34-25(22)29-23(30)18-6-4-5-7-20(18)27/h4-7,9-12,15H,3,8,13-14H2,1-2H3,(H,28,31)(H,29,30)
• InChI Key: BYCYLKWRGLDZOT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(SC3=C2CCC(C3)C)NC(=O)C4=CC=CC=C4F

Description

Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate, also known as Compound A, is a synthetic compound that has been widely studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A is not fully understood, but studies have shown that it inhibits the activity of certain enzymes and proteins involved in cell growth and proliferation. Specifically, Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in the regulation of gene expression. By inhibiting HDAC activity, Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A can induce changes in gene expression that lead to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A has a number of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory effects, Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress. Additionally, Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A has been shown to have anti-diabetic effects, improving glucose tolerance and insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A in lab experiments is its specificity for HDAC inhibition. Unlike other HDAC inhibitors, Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A selectively inhibits the activity of certain HDAC isoforms, making it a potentially useful tool for studying the role of specific HDACs in various biological processes. However, one limitation of using Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A is its relatively low yield in the synthesis process, which can make large-scale experiments difficult.

Future Directions

There are a number of future directions for research involving Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A. One area of research that shows promise is in the development of novel cancer therapies. Studies have shown that Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A can enhance the efficacy of certain anti-cancer drugs, making it a potential candidate for combination therapy. Additionally, research is needed to further understand the mechanism of action of Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A and its potential use in the treatment of other diseases such as neurodegenerative disorders and diabetes.

Synthesis Methods

Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A is synthesized through a multi-step process that involves the use of various reagents and catalysts. The first step involves the reaction of 2-fluorobenzoyl chloride with 6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid, which results in the formation of an intermediate product. This intermediate product is then reacted with 2-aminobenzoic acid to form Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A. The overall yield of this synthesis method is approximately 50%.

Scientific Research Applications

Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A has been studied extensively for its potential use in various scientific research applications. One area of research that has shown promise is in the treatment of cancer. Studies have shown that Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, Ethyl 4-[({2-[(2-fluorobenzoyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothien-3-yl}carbonyl)amino]benzoate A has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.